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Compound of Interest

Compound Name: 2-Ethynyl-3-methylpyridine

Cat. No.: B1282358 Get Quote

Essential Safety and Handling Guide for 2-Ethynyl-
3-methylpyridine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Ethynyl-3-methylpyridine. The following

procedures are based on established best practices for handling pyridine derivatives.

Hazard Identification and Summary
2-Ethynyl-3-methylpyridine is a hazardous chemical that requires careful handling to

minimize risk. Based on available safety data, the primary hazards include:

Acute Toxicity: Toxic if swallowed. It is also harmful if it comes into contact with the skin or is

inhaled[1].

Irritation: Causes skin and serious eye irritation, and may cause respiratory irritation[1].

The GHS classification for this compound includes the pictogram GHS06 (skull and

crossbones) and the signal word "Danger".

Physical and Chemical Properties
A summary of the known quantitative data for 2-Ethynyl-3-methylpyridine is provided below.
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Property Value Source

Empirical Formula C₈H₇N Sigma-Aldrich

Molecular Weight 117.15 g/mol Sigma-Aldrich

Form Solid Sigma-Aldrich

Storage Class
6.1C (Combustible, acute toxic

Cat. 3)
Sigma-Aldrich

Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against exposure. The following table

summarizes the recommended PPE for various laboratory activities involving 2-Ethynyl-3-
methylpyridine.
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Activity
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Preparing

Solutions (in a

fume hood)

Safety goggles

with side

protection or a

face shield[2][3]

[4]

Nitrile or butyl

rubber gloves. It

is recommended

to check the

glove

manufacturer's

compatibility

chart.[2][5][6]

Laboratory

coat[2][5]

Not generally

required if

handled in a

certified chemical

fume hood.[5]

Conducting

Reactions (in a

fume hood)

Safety goggles

with side

protection or a

face shield[2][3]

[4]

Nitrile or butyl

rubber gloves. It

is recommended

to check the

glove

manufacturer's

compatibility

chart.[2][5][6]

Laboratory

coat[2][5]

Not generally

required if

handled in a

certified chemical

fume hood.[5]

Handling Outside

of a Fume Hood

(Not

Recommended)

Face shield and

safety goggles[4]

Double-gloving

with nitrile or

butyl rubber

gloves is

recommended.

Chemical-

resistant apron

or suit.

A NIOSH/MSHA

or European

Standard EN 149

approved

respirator may

be necessary.[6]

[7]

Cleaning Spills

Chemical safety

goggles and face

shield[5]

Butyl rubber or

PVA gloves[6].

Nitrile gloves

may not be

suitable for large

spills[6].

Fully-buttoned

lab coat or

chemical-

resistant suit.

A respirator may

be necessary

depending on the

size of the

spill[6].

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety.
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Experimental Workflow Diagram
Preparation

Handling

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Chemical Fume Hood)

Weigh and Prepare Solutions

Proceed with caution

Conduct Experiment

Decontaminate Work Area

Collect Waste in a Labeled,
Sealed Container

Store Waste in a Designated Area

Dispose of as Hazardous Waste
(Follow Institutional Protocols)

Click to download full resolution via product page

Caption: Workflow for safely handling 2-Ethynyl-3-methylpyridine.

Step-by-Step Handling Procedures
Preparation:

Always review the Safety Data Sheet (SDS) before working with 2-Ethynyl-3-
methylpyridine.

Ensure that a safety shower and eyewash station are readily accessible.[5]

Don the appropriate PPE as outlined in the table above. For routine handling, this includes

safety goggles, a lab coat, and compatible gloves.[2]
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Engineering Controls:

All work with 2-Ethynyl-3-methylpyridine should be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.[2][5]

Use spark-proof tools and ensure proper grounding of equipment to prevent static

discharge.[4][5]

Handling:

Avoid contact with skin and eyes.[8]

Do not breathe vapors or dust.[4]

When weighing or transferring the solid, do so in a fume hood to prevent inhalation of

dust.

Keep the container tightly closed when not in use.[5][9]

Storage:

Store 2-Ethynyl-3-methylpyridine in a cool, dry, and well-ventilated area away from heat,

sparks, and open flames.[2][9]

Keep the container tightly closed and clearly labeled.[2][5]

Store away from incompatible materials such as strong oxidizers and acids.[6]

Decontamination:

After handling, wipe down the work area with an appropriate solvent.

Wash hands thoroughly with soap and water after removing gloves.[3]

Disposal Plan
All waste containing 2-Ethynyl-3-methylpyridine, including contaminated consumables (e.g.,

gloves, pipette tips) and spill cleanup materials, must be treated as hazardous waste.
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Waste Collection:

Collect all waste in a clearly labeled, sealed, and compatible container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste protocol.[9]

Waste Storage:

Store the waste container in a designated, well-ventilated, and cool area away from

incompatible materials.[5]

Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[10]

Emergency Procedures
Spill Response

Small Spills (within a fume hood):

Alert others in the immediate area.

Contain the spill using an inert absorbent material such as sand or vermiculite. Do not use

combustible materials.[5]

Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Decontaminate the spill area with a suitable solvent, followed by washing with soap and

water.[5]

Large Spills:

Evacuate the immediate area and alert colleagues.[5]

Contact your institution's emergency response team or safety officer.
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Ensure the area is well-ventilated.

First Aid Measures
Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek immediate medical attention.[2][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Ethynyl-3-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282358#personal-protective-equipment-for-
handling-2-ethynyl-3-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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